Cas no 2162887-36-5 (4-(pent-4-yn-1-yl)pyrrolidin-3-ol)

• Product Name: 4-(pent-4-yn-1-yl)pyrrolidin-3-ol
• CAS No: 2162887-36-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6560793
• PubChem ID: 165602839
• Update Time: 2025-05-21

4-(pent-4-yn-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(pent-4-yn-1-yl)pyrrolidin-3-ol
• 2162887-36-5
• EN300-1624062

• Inchi： 1S/C9H15NO/c1-2-3-4-5-8-6-10-7-9(8)11/h1,8-11H,3-7H2
• InChI Key： NCEAUKFZQBOWMZ-UHFFFAOYSA-N
• SMILES： OC1CNCC1CCCC#C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(pent-4-yn-1-yl)pyrrolidin-3-ol

4-(Pent-4-Yn-1-Yl)Pyrrolidin-3-Ol: A Comprehensive Overview

4-(Pent-4-Yn-1-Yl)Pyrrolidin-3-Ol is a unique organic compound with the CAS number 2162887-36-5. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 4-(Pent-4-Yn-1-Yl)Pyrrolidin-3-Ol consists of a pyrrolidine ring substituted with a pentynyl group at the 4-position and a hydroxyl group at the 3-position, making it a versatile molecule for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(Pent-4-Yn-1-Yl)Pyrrolidin-3-Ol through various methodologies, including catalytic asymmetric synthesis and transition-metal-mediated coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material design. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules with potential anti-inflammatory, antioxidant, and anticancer properties.

The hydroxyl group at the 3-position of 4-(Pent-4-Yn-1-Yl)Pyrrolidin-3-Ol renders it highly reactive towards various nucleophilic and electrophilic substitutions, making it an ideal candidate for further chemical modifications. Recent studies have demonstrated that this compound can be easily functionalized to incorporate bioisosteric groups or to enhance its pharmacokinetic properties. For example, the replacement of the hydroxyl group with other functional groups has been shown to significantly alter the compound's solubility, permeability, and bioavailability, which are critical factors in drug development.

In terms of biological activity, 4-(Pent-4-Yn-1-Yl)Pyrrolidin-3-Ol has been found to exhibit promising results in preliminary in vitro assays. For instance, it has demonstrated moderate inhibitory activity against several enzymes implicated in inflammatory diseases, such as cyclooxygenase (COX)-2 and lipoxygenase (LOX). Additionally, recent studies have highlighted its potential as an antioxidant agent due to its ability to scavenge free radicals and reduce oxidative stress in cellular models.

The pentynyl substituent at the 4-position of the pyrrolidine ring introduces unique electronic and steric properties to 4-(Pent-4-Yn-1-Yl)Pyrrolidin-3-Ol, which can significantly influence its interaction with biological targets. This substituent also enhances the molecule's lipophilicity, which is crucial for crossing biological membranes and achieving adequate tissue distribution. Furthermore, the presence of an alkyne group in the pentynyl chain provides opportunities for click chemistry applications, enabling the construction of complex molecular architectures with high precision.

From a materials science perspective, 4-(Pent-4-Yn-1-Yl)Pyrrolidin